Cas no 65150-68-7 (1-(2-deoxy-3,5-di-O-methylpentofuranosyl)-3,5-dimethylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(2-deoxy-3,5-di-O-methylpentofuranosyl)-3,5-dimethylpyrimidine-2,4(1H,3H)-dione
• CAS No: 65150-68-7
• MF: C₁₃H₂₀N₂O₅
• MW: 284.308303833008
• CID: 961572
• PubChem ID: 312899
• Update Time: 2025-04-19

1-(2-deoxy-3,5-di-O-methylpentofuranosyl)-3,5-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-deoxy-3,5-di-O-methylpentofuranosyl)-3,5-dimethylpyrimidine-2,4(1H,3H)-dione
• 1-[4-methoxy-5-(methoxymethyl)oxolan-2-yl]-3,5-dimethylpyrimidine-2,4-dione
• XUYFDMFCAKVUOO-UHFFFAOYSA-N
• NSC-225110
• Thymidine, 2'-deoxy-N,O,O-trimethyl-
• NSC225110
• 65150-68-7
• DTXSID00310313

• Inchi： 1S/C13H20N2O5/c1-8-6-15(13(17)14(2)12(8)16)11-5-9(19-4)10(20-11)7-18-3/h6,9-11H,5,7H2,1-4H3
• InChI Key： XUYFDMFCAKVUOO-UHFFFAOYSA-N
• SMILES： O1C(CC(C1COC)OC)N1C=C(C)C(N(C)C1=O)=O

Computed Properties

• Exact Mass: 284.1373
• Monoisotopic Mass: 284.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.31